Cas no 535-86-4 (3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one)

3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one structure

535-86-4 structure

Product Name:3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one

CAS No:535-86-4

MF:C₁₀H₁₆O

MW:152.233443260193

CID:938767

PubChem ID:222994

Update Time:2025-04-19

3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- 3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one
- 3-methyl-5-propan-2-ylcyclohex-2-en-1-one
- 5-Isopropyl-3-methyl-2-cyclohexen-1-one
- 2-Cyclohexen-1-one, 3-methyl-5-(1-methylethyl)-
- AC1L5C80
- AC1Q6CKE
- AGN-PC-00POV3
- Hexeton
- Hexetone
- Homocamfin
- m-Menth-6-en-5-one
- SureCN287771
- NSC 10129
- 5-isopropyl-3-methyl-cyclohex-2-en-1-one
- DTXSID501023858
- 1PTJ9TO8ZZ
- XHJJEWBMBSQVCJ-UHFFFAOYSA-N
- m-Menth-6-en-5-one, (+/-)-
- UNII-1PTJ9TO8ZZ
- 3-Methyl-5-propan-2-yl-cyclohex-2-en-1-one
- SCHEMBL287771
- Q27252728
- NSC-10129
- 535-86-4
- NSC10129
- 3-Methyl-5-isopropylcyclohex-2-en-1-one
- 28587-71-5
- CHEBI:134777
- DS-004916
- HOMOCAMFIN [MI]
- Inchi： 1S/C10H16O/c1-7(2)9-4-8(3)5-10(11)6-9/h5,7,9H,4,6H2,1-3H3
- InChI Key： XHJJEWBMBSQVCJ-UHFFFAOYSA-N
- SMILES： O=C1C=C(C)CC(C1)C(C)C

Computed Properties

Exact Mass: 152.12018
Monoisotopic Mass: 152.12
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 0.915
Boiling Point: bp18 127-128°; bp16 124-126°; bp15 120-122°; bp11.5 113-116°; bp9 108-110°
Flash Point: 90.9°C
Refractive Index: 1.464
PSA: 17.07
LogP: 2.56780

3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584

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